Cas no 1261823-78-2 (3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl)
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its distinct trifluoromethyl and hydroxyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, which can improve binding affinity in target interactions. Its structural features, including the electron-withdrawing trifluoromethyl group and the hydroxyl functionality, make it suitable for further functionalization via coupling or substitution reactions. The compound’s well-defined reactivity profile and stability under standard conditions contribute to its utility in advanced synthetic applications.
1261823-78-2 structure
Product Name:3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl
CAS No:1261823-78-2
MF:C13H8F4O
MW:256.195637702942
CID:4991047
Update Time:2025-06-27
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
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- 3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl
-
- Inchi： 1S/C13H8F4O/c14-11-3-1-2-10(12(11)18)8-4-6-9(7-5-8)13(15,16)17/h1-7,18H
- InChI Key： XCGFMZXZTIZQLP-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1C=CC=C(C=1O)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 271
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011054-250mg |
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl |
1261823-78-2 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A011011054-500mg |
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl |
1261823-78-2 | 97% | 500mg |
839.45 USD | 2021-07-04 | |
| Alichem | A011011054-1g |
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl |
1261823-78-2 | 97% | 1g |
1,519.80 USD | 2021-07-04 |
3-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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